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Compound of Interest

Compound Name: 2-Sulfanylacetohydrazide

CAS No.: 760-30-5

Cat. No.: B1265980

Get Quote

2-Sulfanylacetohydrazide, also known as mercaptoacetic acid hydrazide, is a bifunctional

organic molecule featuring both a nucleophilic hydrazide group and a reactive thiol (sulfhydryl)

group.[1] This unique structural arrangement makes it a valuable building block in synthetic

organic chemistry and drug development. The hydrazide moiety serves as a common precursor

for the synthesis of a wide array of heterocyclic compounds, such as pyrazoles, oxadiazoles,

and triazoles, while the thiol group offers a site for further functionalization or participation in

coordination chemistry. Hydrazone derivatives, which can be readily formed from hydrazides,

are extensively studied for their potential biological activities, including antibacterial, antifungal,

anticonvulsant, and anti-inflammatory properties.[2][3] This guide provides a detailed, field-

proven protocol for the synthesis of 2-Sulfanylacetohydrazide, grounded in fundamental

chemical principles and supported by authoritative references.

Core Synthesis Strategy: Mechanistic Insights into
Hydrazinolysis
The most direct and efficient method for preparing 2-Sulfanylacetohydrazide is through the

hydrazinolysis of an ester of thioglycolic acid, typically ethyl 2-mercaptoacetate. This reaction is

a classic example of nucleophilic acyl substitution.
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Causality of the Mechanism: The reaction proceeds because the nitrogen atom of hydrazine is

a potent nucleophile, owing to the alpha effect, and the carbonyl carbon of the ester is

electrophilic. The lone pair of electrons on one of the nitrogen atoms in hydrazine attacks the

carbonyl carbon, leading to the formation of a tetrahedral intermediate. This intermediate is

unstable and collapses, expelling the ethoxide anion (a good leaving group) to form the stable

amide-like hydrazide bond. Ethanol is the byproduct of this transformation.

Fig. 1: Reaction mechanism of 2-Sulfanylacetohydrazide synthesis.

Experimental Protocol: A Self-Validating System
This protocol is designed for robustness and clarity, ensuring that each step logically follows

from the last and contributes to a high-purity final product. The reaction of esters with hydrazine

hydrate is a well-established method for synthesizing hydrazides.[4][5]

Materials and Equipment
Reagents & Solvents Equipment

Ethyl 2-mercaptoacetate (98%) Round-bottom flask (100 mL)

Hydrazine hydrate (64-80%) Magnetic stirrer and stir bar

Ethanol (95% or absolute) Dropping funnel

Deionized water Ice bath

Büchner funnel and filter flask

Vacuum source

Standard laboratory glassware (beakers, etc.)

Step-by-Step Synthesis Procedure
Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve

10.0 mL of ethyl 2-mercaptoacetate in 20 mL of ethanol. Stir the solution at room

temperature to ensure homogeneity.

Expertise & Experience: Ethanol is chosen as the solvent because both reactants are

soluble in it, and it is also a byproduct, which simplifies purification.
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Addition of Hydrazine: Prepare a solution of 5.0 mL of hydrazine hydrate in 10 mL of ethanol.

Transfer this solution to a dropping funnel. Add the hydrazine solution dropwise to the stirred

ethyl 2-mercaptoacetate solution over approximately 20-30 minutes.

Trustworthiness: This reaction is exothermic.[6] A slow, dropwise addition, potentially with

external cooling via an ice bath, is critical to control the reaction rate and prevent

excessive heat generation, which could lead to side reactions.

Reaction Execution: After the addition is complete, allow the mixture to stir at room

temperature for at least 2-3 hours. In many cases, a white precipitate of the product will

begin to form during this time.

Expertise & Experience: The reaction is typically complete within a few hours at room

temperature. Gentle heating under reflux can be employed to accelerate the reaction if

necessary, but may not be required.[7]

Product Isolation: Once the reaction is complete (indicated by the cessation of further

precipitation), cool the flask in an ice bath for 30 minutes to maximize crystallization.

Filtration and Washing: Collect the solid product by suction filtration using a Büchner funnel.

[6] Wash the collected solid with two small portions (5-10 mL each) of cold ethanol to remove

any unreacted starting materials or soluble impurities.

Drying: Dry the purified white solid product under vacuum or in a desiccator. Record the final

mass and calculate the percentage yield. The product, 2-Sulfanylacetohydrazide, should

be stored in a cool, dark, airtight container as thiols can be susceptible to air oxidation.[8]

Experimental Workflow Diagram
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Fig. 2: Step-by-step workflow for the synthesis of 2-Sulfanylacetohydrazide.
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Safety and Handling: A Critical Overview
Chemical synthesis requires stringent adherence to safety protocols. Both reactants and the

final product possess significant hazards.

Thioglycolic Acid and its Esters: These compounds are toxic and strong irritants. They can

cause severe skin and eye damage and can be harmful if absorbed through the skin.[9]

Hydrazine Hydrate: Hydrazine is highly toxic, corrosive, and a suspected carcinogen. It is

crucial to handle it with extreme care in a well-ventilated chemical fume hood.

2-Sulfanylacetohydrazide: The product is classified as toxic if swallowed and may cause

skin, eye, and respiratory irritation.[1]

Mandatory Personal Protective Equipment (PPE):

Chemical-resistant gloves (nitrile or neoprene).

Splash-proof safety goggles.

A laboratory coat.

All operations involving hydrazine hydrate must be conducted within a certified chemical

fume hood.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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